![molecular formula C16H18N2O3S B5302732 4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid](/img/structure/B5302732.png)
4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid
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Overview
Description
4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid, also known as MTPCA, is a chemical compound that has been studied for its potential therapeutic applications.
Mechanism of Action
4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid has been shown to inhibit the production of inflammatory cytokines and to reduce the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects, reduce oxidative stress, and improve cognitive function in animal models of neurological disorders. Additionally, this compound has been shown to have anticancer effects in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid in lab experiments is its potential as a therapeutic agent for neurological disorders and cancer. However, a limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on 4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid could focus on its potential as a treatment for specific types of cancer, as well as its potential as a therapeutic agent for other neurological disorders. Additionally, research could be conducted to better understand its mechanism of action and potential side effects.
Synthesis Methods
4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid can be synthesized through a multi-step process involving the reaction of 4-methylphenol with thionyl chloride to form 4-chloro-1-methylphenol. This intermediate is then reacted with 2-aminothiazole to form this compound.
Scientific Research Applications
4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid has been studied for its potential therapeutic applications, including as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease. Research has also been conducted on its potential as a cancer treatment.
properties
IUPAC Name |
4-(4-methylphenoxy)-1-(1,3-thiazol-2-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-12-2-4-13(5-3-12)21-16(14(19)20)6-9-18(10-7-16)15-17-8-11-22-15/h2-5,8,11H,6-7,9-10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBOGBYCTQOTZPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC2(CCN(CC2)C3=NC=CS3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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